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Compound of Interest

Compound Name: 2-Chloro-6-methoxypyridine

Cat. No.: B123196 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Chloro-6-
methoxypyridine

This guide provides comprehensive safety, handling, and storage information for 2-Chloro-6-
methoxypyridine (CAS No: 17228-64-7), intended for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is crucial for ensuring

laboratory safety and maintaining the integrity of the chemical.

Chemical Identification and Properties
2-Chloro-6-methoxypyridine is a halogenated heterocyclic compound used as a building

block in chemical synthesis. Its physical and chemical properties are summarized below.
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Property Value

Molecular Formula C₆H₆ClNO[1]

Molecular Weight 143.57 g/mol [2]

CAS Number 17228-64-7[1]

EC Number 241-264-9[1]

Appearance Colorless to pale yellow liquid[3]

Boiling Point 185-186 °C (lit.)[4]

Density 1.207 g/mL at 25 °C (lit.)[4]

Flash Point 76 °C (168.8 °F) - closed cup

Refractive Index n20/D 1.528 (lit.)[4]

Vapor Pressure 0.832 mmHg at 25°C[1][3]

Hazard Identification and Classification
2-Chloro-6-methoxypyridine is classified as a hazardous substance. The GHS classification

provides a standardized summary of its health and physical hazards.[5][6]
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GHS Classification

Pictogram

Signal Word Warning[5]

Hazard Statements

H227: Combustible liquid.[5][7]H302: Harmful if

swallowed.[6][8]H315: Causes skin irritation.[5]

[6]H319: Causes serious eye irritation.[5]

[6]H335: May cause respiratory irritation.[5][6]

Precautionary Statements (Prevention)

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking.[3]

[5]P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[3][5][6]P264:

Wash hands and any exposed skin thoroughly

after handling.[3][5][6]P270: Do not eat, drink or

smoke when using this product.[6][8]P271: Use

only outdoors or in a well-ventilated area.[3][5]

[6]P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3][5][6]

Precautionary Statements (Response)

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[6][8]P302+P352: IF ON SKIN: Wash with plenty

of soap and water.[3][5][6]P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[3][5]

[6]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][6]P332+P317: If skin

irritation occurs: Get medical help.

[3]P337+P313: If eye irritation persists: Get

medical advice/ attention.[6]P362+P364: Take

off contaminated clothing and wash it before

reuse.[3][5]

Precautionary Statements (Storage) P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[3][6]P405: Store
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locked up.[3][5][6]

Precautionary Statements (Disposal)

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

[3][6]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mist.[6]

Wear appropriate Personal Protective Equipment (PPE) as detailed in Table 3.[5][6]

Keep away from heat, sparks, and open flames.[5][9] Use non-sparking tools and

ground/bond containers when transferring material.[6][9]

Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

Store locked up.[5][6]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6][9]

The recommended storage temperature is room temperature, though some suppliers

suggest -20°C for long-term storage (1 month).[5]
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Personal Protective Equipment (PPE)
The following PPE is recommended when handling 2-Chloro-6-methoxypyridine.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield (conforming to EN166 or NIOSH

standards).[6][10]

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile rubber) and protective clothing to

prevent skin contact.[6][10] Flame-retardant and

antistatic clothing is advised.

Respiratory Protection

If ventilation is inadequate or exposure limits are

exceeded, use a NIOSH-approved respirator

with an appropriate cartridge (e.g., dust mask

type N95 or a full-face respirator).[10]

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately.[5][10] If

breathing is difficult, provide oxygen. If breathing

has stopped, perform artificial respiration. Seek

immediate medical attention.[5][11]

Skin Contact

Immediately remove all contaminated clothing.

[6] Wash the affected area with plenty of soap

and water.[6][11] If skin irritation persists, get

medical advice.[6]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[5][6][11] Remove

contact lenses if present and easy to do.[6]

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting.[5][10] Rinse mouth

with water.[6][10] Never give anything by mouth

to an unconscious person. Call a physician or

Poison Control Center immediately.[5][10]

Fire-Fighting Measures
This substance is a combustible liquid.[5]
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Aspect Guideline

Suitable Extinguishing Media
Use water spray, dry chemical powder, alcohol-

resistant foam, or carbon dioxide.[5][6]

Specific Hazards

Vapors are heavier than air and may travel to a

source of ignition and flash back.[6] Thermal

decomposition can produce toxic fumes,

including carbon oxides, nitrogen oxides, and

hydrogen chloride.[6]

Advice for Firefighters

Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[5][6] Evacuate

the area and fight the fire from a safe distance.

[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[5] Avoid breathing vapors and

ensure adequate ventilation.[5][6] Eliminate all ignition sources.[6]

Environmental Precautions: Prevent the substance from entering drains or water courses.[5]

[6]

Containment and Cleanup: For minor spills, absorb with an inert material (e.g., sand, earth,

vermiculite).[6] Collect the material into a labeled container for disposal.[6] For major spills,

contain the spill and alert emergency responders.[6] Clean the affected area and

decontaminate equipment after cleanup.[6]

Stability and Reactivity
Reactivity: Vapors may form explosive mixtures with air at elevated temperatures.

Chemical Stability: The substance is stable under recommended storage conditions.[5][6]

Conditions to Avoid: Heat, sparks, open flames, and contact with incompatible materials.[6]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[6][9]
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Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen chloride fumes.[6]

Toxicological Information
Acute Toxicity: Harmful if swallowed.[6][8] Specific LD50/LC50 data is not readily available.

[6]

Skin Corrosion/Irritation: Causes skin irritation.[5][6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[5][6]

Respiratory Irritation: May cause irritation to the respiratory tract.[5][6]

Chronic Effects: The chronic health effects of this product have not been fully investigated.[6]

Note: No detailed experimental protocols for the toxicological assessments were available in

the reviewed safety data sheets.

Visual Workflows
The following diagrams illustrate standardized workflows for handling and emergency response

involving 2-Chloro-6-methoxypyridine.
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Caption: Workflow for the safe handling of 2-Chloro-6-methoxypyridine.
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Caption: Emergency response protocol for incidents involving 2-Chloro-6-methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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